Cas no 1797262-83-9 (1-(cyclohex-3-ene-1-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine)

• Product Name: 1-(cyclohex-3-ene-1-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine
• CAS No: 1797262-83-9
• MF: C₁₈H₂₂FNO₃S
• MW: 351.435587406158
• CID: 5370582
• Update Time: 2025-06-08

1-(cyclohex-3-ene-1-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• cyclohex-3-en-1-yl-[4-(4-fluorophenyl)sulfonylpiperidin-1-yl]methanone
• 1-(cyclohex-3-ene-1-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine

• Inchi： 1S/C18H22FNO3S/c19-15-6-8-16(9-7-15)24(22,23)17-10-12-20(13-11-17)18(21)14-4-2-1-3-5-14/h1-2,6-9,14,17H,3-5,10-13H2
• InChI Key： NJRJLNWVMKCURJ-UHFFFAOYSA-N
• SMILES： C(C1CCC=CC1)(N1CCC(S(C2=CC=C(F)C=C2)(=O)=O)CC1)=O

Additional information on 1-(cyclohex-3-ene-1-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine

Introduction to 1-(cyclohex-3-ene-1-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine (CAS No. 1797262-83-9)

1-(cyclohex-3-ene-1-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine, identified by the chemical compound identifier CAS No. 1797262-83-9, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of piperidine derivatives, which are well-documented for their diverse pharmacological properties and potential applications in drug development. The structural features of this molecule, particularly the presence of a cyclohex-3-ene moiety and a 4-fluorobenzenesulfonyl group, contribute to its unique chemical and biological characteristics, making it a subject of interest for researchers exploring novel therapeutic agents.

The cyclohex-3-ene component in the molecular structure imparts a degree of rigidity and conformational stability to the compound, which can be advantageous in terms of binding affinity and metabolic stability. This structural feature is often exploited in medicinal chemistry to optimize drug-like properties such as solubility, bioavailability, and interaction with biological targets. On the other hand, the 4-fluorobenzenesulfonyl group introduces a fluorine atom, which is known for its ability to modulate electronic properties and enhance metabolic stability. Fluorinated aromatic sulfonamides are particularly prevalent in modern drug discovery due to their role in improving pharmacokinetic profiles and target engagement.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that 1-(cyclohex-3-ene-1-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine may exhibit interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. For instance, its structural motif is reminiscent of molecules that have shown promise in inhibiting targets associated with neurological disorders, inflammation, and cancer. The combination of the cyclohex-3-ene and 4-fluorobenzenesulfonyl groups may facilitate favorable interactions with these targets, potentially leading to the development of novel therapeutic interventions.

In vitro studies have begun to explore the pharmacological potential of this compound. Preliminary data indicate that it may possess inhibitory activity against certain enzymes relevant to human health conditions. The fluorine atom's presence could enhance binding affinity by influencing hydrogen bonding networks and hydrophobic interactions with protein targets. Additionally, the piperidine ring is known to be a versatile scaffold in drug design, often incorporated into molecules targeting central nervous system disorders due to its ability to cross the blood-brain barrier efficiently.

The synthesis of 1-(cyclohex-3-ene-1-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include functional group transformations such as sulfonylation and cycloaddition reactions. The introduction of the 4-fluorobenzenesulfonyl group necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing costs and improving scalability for further research or potential commercial applications.

The growing interest in fluorinated compounds stems from their widespread use in pharmaceuticals due to their ability to modulate pharmacokinetic properties significantly. The fluorine atom's electronegativity can influence metabolic pathways by affecting enzyme kinetics, leading to improved drug longevity in vivo. Furthermore, fluorine atoms can enhance binding selectivity by participating in weak interactions such as halogen bonds, which are increasingly recognized as important factors in drug-receptor interactions.

As research continues, 1-(cyclohex-3-ene-1-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine may find applications beyond its initial discovery. Its structural framework could serve as a starting point for designing analogs with enhanced efficacy or reduced side effects. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into meaningful therapeutic outcomes. High-throughput screening technologies combined with structure-based drug design approaches will likely accelerate the discovery process for derivatives of this compound.

The safety profile of any new chemical entity is a critical consideration before advancing into clinical trials or broader applications. While preliminary studies suggest promising biological activity for 1-(cyclohex-3-ene-1-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine, comprehensive toxicological assessments are necessary to evaluate potential risks associated with its use. These studies will provide valuable insights into its safety margins and inform future development strategies.

In conclusion,1-(cyclohex-3-ene-1-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine represents an intriguing molecule with potential therapeutic applications rooted in its unique structural features. The interplay between the cyclohex-3-ene moiety and the 4-fluorobenzenesulfonyl group offers opportunities for designing novel bioactive compounds targeting various diseases. Continued research efforts will be essential to elucidate its full pharmacological profile and explore its translational potential into clinical practice.